N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide

• IUPAC Name: 3-methylsulfonyl-N-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H18N2O3S2/c1-30(27,28)20-9-5-8-19(14-20)22(26)25-23-24-21(15-29-23)18-12-10-17(11-13-18)16-6-3-2-4-7-16/h2-15H,1H3,(H,24,25,26)
• InChI Key: CNDBBCUUBBRJDQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C23H18N2O3S2
• Molecular Weight: 434.5 g/mol
• CAS No.: 896286-06-9

Description

N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C23H18N2O3S2 and its molecular weight is 434.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Synthesis Techniques and Cardiac Electrophysiological Activity : The compound and its derivatives have been synthesized for their potential in cardiac electrophysiology. For example, certain N-substituted imidazolylbenzamides or benzene-sulfonamides have shown comparable potency to sematilide, a selective class III agent, indicating the potential of the thiazol-2-yl moiety in producing class III electrophysiological activity (Morgan et al., 1990).

Anticancer Activity : A series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and showed moderate to excellent anticancer activity against various cancer cell lines, highlighting the therapeutic potential of such compounds (Ravinaik et al., 2021).

Carbonic Anhydrase Inhibition : Novel metal complexes of heterocyclic sulfonamide, including derivatives related to N-(4-([1,1'-biphenyl]-4-yl)thiazol-2-yl)-3-(methylsulfonyl)benzamide, have been synthesized and shown to possess strong carbonic anhydrase inhibitory properties, suggesting their potential in treating conditions associated with altered enzyme activity (Büyükkıdan et al., 2013).

Antimicrobial and Antifungal Agents : Derivatives of this compound have been evaluated for antimicrobial and antifungal activities, with some compounds exhibiting more potent activity than reference drugs against pathogenic strains, indicating their utility in developing new antimicrobial agents (Bikobo et al., 2017).

Theoretical Investigations and Molecular Docking Studies

Molecular Docking and Antimalarial Activity : Theoretical investigations, including molecular docking studies, have been performed on N-(phenylsulfonyl)acetamide derivatives, demonstrating their potential as antimalarial agents. These studies offer insights into the mechanism of action and the structural basis for the activity of these compounds, further supporting their application in drug discovery (Fahim et al., 2021).